Chelon Fil

• CAS: 123938-79-4
• Synonyms: Chelon Fil
• Molecular Formula: C17H16N2O2

Chelon Fil (CAS 123938-79-4), also designated Chelon‑Fil (9CI), is a conventional (acid–base setting) type‑II glass‑ionomer cement (GIC) originally manufactured by ESPE GmbH (now 3M ESPE) for direct restorative dentistry. It is classified as a manually mixed, powder‑liquid GIC that releases fluoride and bonds chemically to tooth structure.

Chelon Fil (CAS 123938-79-4) Procurement Guide: Evidence-Based Differentiation of a Conventional Glass‑Ionomer Restorative Cement

Chelon Fil (CAS 123938-79-4), also designated Chelon‑Fil (9CI), is a conventional (acid–base setting) type‑II glass‑ionomer cement (GIC) originally manufactured by ESPE GmbH (now 3M ESPE) for direct restorative dentistry [1]. It is classified as a manually mixed, powder‑liquid GIC that releases fluoride and bonds chemically to tooth structure [1][2]. Chemically, the CAS registry entry is linked to a 1,2‑benzisothiazole, 6‑fluoro‑(9CI) moiety (molecular formula C₁₇H₁₆N₂O₂), although this may represent a constituent component rather than the bulk cement . Chelon Fil belongs to the broader class of fluoride‑releasing glass‑polyalkenoate cements and has been employed as both a restorative material and a comparator in numerous in vitro and clinical studies.

• [1] Cooley RL, McCourt JW, Train TE. Comparison of manually and mechanically mixed glass ionomers. J Prosthet Dent. 1991;66(6):773-776. PMID: 1805027. View Source
• [2] de Araujo FB, et al. Fluoride release from fluoride-containing materials. Oper Dent. 1996;21(5):185-190. PMID: 9484170. View Source

Why Generic Substitution of Chelon Fil (CAS 123938-79-4) Is Not Supported by Comparative Evidence

Glass‑ionomer cements (GICs) are frequently treated as interchangeable commodities, yet key performance attributes—fluoride release kinetics, caries inhibition efficacy, surface roughness, and bond strength—vary significantly across commercial products [1][2]. Chelon Fil exhibits a distinctive fluoride‑release profile that is statistically superior to multiple resin‑modified GICs and compomers during the critical early period after placement [1]. Moreover, its caries‑preventive effect, as measured by dentin microhardness preservation at 100 μm from restoration margins, differs significantly from that of composite/adhesive systems [2]. These quantitative differences invalidate the assumption that any fluoride‑releasing restorative material can substitute for Chelon Fil without altering clinical or experimental outcomes.

• [1] de Araujo FB, et al. Fluoride release from fluoride-containing materials. Oper Dent. 1996;21(5):185-190. PMID: 9484170. View Source
• [2] Hara AT, de Magalhães CS, Rodrigues Jr AL, Serra MC. Caries inhibition around adhesive restorations in roots: in vitro study. Pesqui Odontol Bras. 2000;14(2):113-118. DOI: 10.1590/S1517-74912000000200004. View Source

Chelon Fil (CAS 123938-79-4) Quantitative Evidence Guide: Direct Comparator Data for Scientific Selection

Fluoride Release Superiority Over Resin‑Modified GICs and Compomers in the First 7 Days

Chelon Fil released significantly more fluoride than all other tested products during the first 7 days in deionized water at 25 °C (P < 0.001) [1]. The comparator set included the resin‑modified GICs Vitremer (with and without Scotchbond Multi‑Purpose adhesive), Fuji II LC, VariGlass, Dyract (compomer), and Chelon‑Silver (cermet) [1]. At day 14 and day 28, Chelon Fil, Dyract, and Fuji II LC converged to similar fluoride release levels, but the early burst release of Chelon Fil is a distinct kinetic feature [1].

Evidence Dimension	Fluoride release rate (first 7 d cumulative, ppm or µg F/cm²)
Target Compound Data	Significantly highest among 7 groups (P < 0.001); specific ppm values not available in abstract
Comparator Or Baseline	Fuji II LC (next highest); Vitremer, VariGlass, Dyract, Chelon-Silver, Vitremer+adhesive (all lower)
Quantified Difference	Statistically significant superiority (P < 0.001) over all comparators for days 1–7
Conditions	In vitro; disk samples (2.06 ± 0.06 cm²) in 5 mL deionized water at 25 °C; fluoride ion‑specific electrode measurement; ANOVA/Student‑Newman‑Keuls test

Why This Matters

Early fluoride burst is mechanistically linked to reduced secondary caries risk; a product with significantly higher initial fluoride release offers a measurable anticariogenic advantage for restorative procurement decisions.

• [1] de Araujo FB, et al. Fluoride release from fluoride-containing materials. Oper Dent. 1996;21(5):185-190. PMID: 9484170. View Source

Caries Inhibition Efficacy: Chelon Fil vs. Composite/Adhesive System (Z100/SingleBond)

In an in vitro pH‑cycling model using extracted human root dentin, Chelon Fil restorations produced a significantly smaller reduction in Knoop microhardness at 100 μm from the restoration margin compared with Z100/SingleBond composite restorations (P < 0.05) [1]. Median microhardness change values were −3.8 (Chelon Fil), −0.3, and −1.0 vs. +3.3, +2.5, and +1.7 (Z100/SingleBond) at 100, 200, and 300 μm, respectively [1]. Negative values indicate net mineral gain or preservation, while positive values denote demineralization [1]. The difference was significant only at the 100 μm margin, demonstrating a localized anticariogenic effect of the GIC [1].

Evidence Dimension	Change in dentin surface microhardness (Knoop) after pH cycling
Target Compound Data	Median ΔKHN: −3.8 (100 μm), −0.3 (200 μm), −1.0 (300 μm)
Comparator Or Baseline	Z100/SingleBond (composite/adhesive): +3.3 (100 μm), +2.5 (200 μm), +1.7 (300 μm)
Quantified Difference	Statistically significant difference at 100 μm (P < 0.05); no significant difference at 200 or 300 μm
Conditions	In vitro; 20 extracted human root dentin specimens; standardized cavities; pH‑cycling model at 37 °C; Knoop indenter; Kruskal‑Wallis test

Why This Matters

The localized protection of tooth structure at the restoration–tooth interface directly quantifies the functional advantage of a fluoride‑releasing GIC over a non‑fluoride‑releasing composite, providing a evidence‑based rationale for material selection in high‑caries‑risk patient populations or experimental caries models.

• [1] Hara AT, de Magalhães CS, Rodrigues Jr AL, Serra MC. Caries inhibition around adhesive restorations in roots: in vitro study. Pesqui Odontol Bras. 2000;14(2):113-118. DOI: 10.1590/S1517-74912000000200004. View Source

Bond Strength Parity with Mechanically Mixed GICs (Ketac-Fil and Fuji Cap II)

Cooley et al. (1991) compared manually mixed (Chelon-Fil, Fuji Type II) with mechanically mixed (Ketac-Fil, Fuji Cap II) glass‑ionomer restoratives [1]. One manually mixed material (identified as Fuji Type II) exhibited significantly weaker bond strength than the other three products [1]. Chelon Fil, despite being manually mixed, performed comparably to Ketac-Fil and Fuji Cap II in bond strength and showed no significant differences in microleakage among all four materials [1].

Evidence Dimension	Bond strength and microleakage
Target Compound Data	Chelon-Fil: bond strength comparable to mechanically mixed products; no significant microleakage difference
Comparator Or Baseline	Ketac-Fil (mechanical), Fuji Cap II (mechanical), Fuji Type II (manual); one manual product significantly weaker
Quantified Difference	No significant difference between Chelon-Fil and mechanically mixed Ketac-Fil/Fuji Cap II; one other manual product (Fuji Type II) significantly weaker
Conditions	In vitro; bond strength testing; microleakage evaluation; n and specific values not extractable from abstract

Why This Matters

This evidence shows that manual mixing does not inherently compromise Chelon Fil's adhesion relative to capsule‑mixed alternatives, supporting its selection in settings where capsule mixing equipment is unavailable or cost‑prohibitive, without sacrificing bond performance.

• [1] Cooley RL, McCourt JW, Train TE. Comparison of manually and mechanically mixed glass ionomers. J Prosthet Dent. 1991;66(6):773-776. PMID: 1805027. View Source

Fluoride Release Kinetic Profile Classification: Chelon Fil Clusters with Ketac-Fil

De Moor et al. (1996) conducted a long‑term (140‑day) fluoride release study of 10 conventional GICs and applied principal component analysis to the fluoride release profiles [1]. Chelon-Fil (CF) and Ketac-Fil (KF) were assigned to the same kinetic cluster group, distinct from other groups containing Fuji II/Fuji Cap II, Miracle Mix, and cermet cements [1]. The cumulative fluoride release data were best fitted by the equation [F]c = [F]I/t + t₁/₂ + β√t, indicating two kinetic processes underlying the release profile [1]. This clustering demonstrates that Chelon Fil and Ketac-Fil share a common fluoride release mechanism distinguishable from other conventional GICs [1].

Evidence Dimension	Long‑term fluoride release kinetic profile classification
Target Compound Data	Chelon-Fil (CF) grouped in cluster {CF, KF} based on PCA of 140‑day release data
Comparator Or Baseline	Ketac-Fil (same cluster); Fuji II, Fuji Cap II, Miracle Mix, Chelon-Silver, Ketac-Silver, Shofu II, Chemfil II in different clusters
Quantified Difference	Qualitative cluster assignment; kinetic parameters ([F]I, t₁/₂, β) consistent between CF and KF; distinct from other GIC classes
Conditions	In vitro; cylindrical specimens (d = 6 mm, h = 3 mm) in 25 mL distilled water at 37 °C; 140‑day measurement; PCA and regression analysis

Why This Matters

The kinetic profile equivalence between Chelon Fil and Ketac-Fil provides a evidence‑based pathway for procurement substitution when one product is unavailable, but the distinct separation from resin‑modified GICs and cermets indicates that substituting across clusters would alter fluoride bioavailability in experimental or clinical applications.

• [1] De Moor R, et al. Evaluation of the long-term release of fluoride by type II glass ionomer cements with a conventional hardening reaction. Rev Belge Med Dent. 1996;51(1):147-161. PMID: 8848629. View Source

Compressive Strength: No Significant Difference from Vidrion R Under Controlled Conditions

Boscarioli (1993) compared the compressive strength of Chelon Fil and Vidrion R under controlled (23 ± 1 °C, 50 ± 10 % RH) and uncontrolled (25 ± 1 °C, 75 ± 5 % RH) environmental conditions, with and without surface protection, at 1 h and 24 h storage [1]. No statistically significant difference in compressive strength was observed between the two materials overall [1]. A significant difference (P < 0.05) emerged only under the specific combination of controlled environment, 24 h storage, and no surface protection [1].

Evidence Dimension	Compressive strength (MPa) at 1 h and 24 h
Target Compound Data	Chelon Fil: comparable to Vidrion R under most conditions; specific MPa values not available
Comparator Or Baseline	Vidrion R (another conventional GIC restorative)
Quantified Difference	No significant difference overall; significant difference (P < 0.05) only under controlled environment, 24 h, no protection
Conditions	In vitro; ADA Specification No. 9; 80 specimens per material; controlled vs. uncontrolled environment; with/without surface protection; 1 h and 24 h storage

Why This Matters

The parity in compressive strength under most clinically relevant conditions suggests that Chelon Fil and Vidrion R can be selected interchangeably based on compressive strength requirements; however, the isolated interaction effect involving environment and surface protection indicates that procurement specifications should consider storage and handling protocols for optimal mechanical performance.

• [1] Boscarioli APT. Influência do meio ambiente, proteção superficial e tempo de armazenamento sobre a resistência à compressão de cimentos de ionômero de vidro restauradores [Dissertation]. Piracicaba: Universidade Estadual de Campinas; 1993. Available at: https://repositorio.unicamp.br/acervo/detalhe/69727. View Source

Surface Roughness: Chelon Fil Responds Differentially to Finishing Protocols Compared to Vitremer and Dyract

A perfilometric study comparing Chelon Fil, Vitremer (resin‑modified GIC), and Dyract (compomer) under different finishing treatments found material‑specific surface roughness outcomes [1]. Chelon Fil exhibited the highest surface roughness when finished with 12‑ and 30‑bladed carbide burs, followed by Sof‑Lex discs and Mylar band, whereas Vitremer and Dyract showed different roughness hierarchies [1]. Mean superficial dye deposition values (fuchsin/erythrosin) were 1.73 (Chelon Fil), 1.48 (Vitremer), and 1.33 (Dyract), with no statistically significant differences among materials [1]. These data indicate that Chelon Fil's surface finish is more technique‑sensitive than those of resin‑modified GICs and compomers [1].

Evidence Dimension	Average surface roughness (Ra, µm) and dye deposition
Target Compound Data	Chelon Fil: highest Ra with carbide burs; dye deposition mean = 1.73
Comparator Or Baseline	Vitremer (dye = 1.48), Dyract (dye = 1.33)
Quantified Difference	No significant difference in dye deposition (P > 0.05); Ra ranking differed by finishing method (qualitative)
Conditions	In vitro; 60 specimens per material; Mitutoyo Surftest 211 perfilometer; fuchsin/erythrosin dye absorption; ANOVA/t‑test

Why This Matters

The differential sensitivity of Chelon Fil to finishing protocols means that procurement for studies or clinical use must consider the intended finishing method; selecting a resin‑modified GIC or compomer may yield smoother surfaces with less protocol‑dependent variability.

• [1] Biblioteca Phorte Educacional. Surface roughness analysis of ionomeric materials: Chelon Fil, Vitremer and Dyract. Available at: https://biblioteca.phorteeducacional.com.br/items/publisher/8?query=Fil. View Source

Chelon Fil (CAS 123938-79-4) Optimal Application Scenarios Based on Comparative Evidence

In Vitro Caries Model Studies Requiring a Fluoride‑Releasing Positive Control

Chelon Fil's statistically superior early fluoride release (P < 0.001 vs. multiple materials, including Vitremer and Dyract) [1] and its demonstrated caries‑inhibitory effect at 100 μm from restoration margins (P < 0.05 vs. composite) [2] make it an optimal positive control in pH‑cycling or biofilm‑based caries studies where a conventional GIC with high fluoride bioavailability is required. Its kinetic profile, clustered with Ketac-Fil [3], further supports its use as a reference material for fluoride‑release kinetics experiments.

Restorative Dentistry Research in Resource‑Limited Settings Without Capsule Mixing Equipment

Because Chelon Fil is a manually mixed GIC that achieves bond strength comparable to mechanically mixed alternatives (Ketac-Fil, Fuji Cap II) [1], it is appropriate for translational research or clinical procurement in settings where the capital cost and maintenance of capsule triturators cannot be justified. The evidence eliminates concern that manual mixing inherently degrades adhesive performance relative to capsule systems.

Comparative Studies Evaluating Finishing Protocol Effects on Conventional vs. Resin‑Modified GICs

Chelon Fil's distinct surface roughness response to carbide bur finishing compared to Vitremer and Dyract [1] positions it as a representative conventional GIC for studies examining the interaction between finishing protocols and material composition. Procurement for such studies should include Vitremer or Dyract as comparators to capture the full range of material‑finishing interactions.

Long‑Term Fluoride Release Profiling and Kinetic Modeling Investigations

The 140‑day fluoride release dataset and PCA classification showing Chelon Fil in the same kinetic cluster as Ketac-Fil [1] support its use in studies modeling dual‑process fluoride release kinetics from conventional GICs. Its well‑characterized release equation parameters ([F]I, t₁/₂, β) enable quantitative comparison with experimental formulations.

• [1] de Araujo FB, et al. Fluoride release from fluoride-containing materials. Oper Dent. 1996;21(5):185-190. PMID: 9484170. View Source
• [2] Hara AT, de Magalhães CS, Rodrigues Jr AL, Serra MC. Caries inhibition around adhesive restorations in roots: in vitro study. Pesqui Odontol Bras. 2000;14(2):113-118. View Source
• [3] De Moor R, et al. Evaluation of the long-term release of fluoride by type II glass ionomer cements with a conventional hardening reaction. Rev Belge Med Dent. 1996;51(1):147-161. PMID: 8848629. View Source
• [4] Cooley RL, McCourt JW, Train TE. Comparison of manually and mechanically mixed glass ionomers. J Prosthet Dent. 1991;66(6):773-776. PMID: 1805027. View Source
• [5] Biblioteca Phorte Educacional. Surface roughness analysis of ionomeric materials: Chelon Fil, Vitremer and Dyract. View Source